![molecular formula C9H8N2O2 B1504356 1H-pyrrolo[2,3-b]pyridin-3-yl acetate CAS No. 1181864-34-5](/img/structure/B1504356.png)
1H-pyrrolo[2,3-b]pyridin-3-yl acetate
Overview
Description
1H-pyrrolo[2,3-b]pyridin-3-yl acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to possess several interesting properties that make it a promising candidate for further investigation and development.
Scientific Research Applications
Molecular Structure and Conformation
Molecular Analysis : 1H-pyrrolo[3,2-b]pyridine-3-yl acetic acid, a derivative of 1H-pyrrolo[2,3-b]pyridin-3-yl acetate, has been studied for its molecular structure. It forms a kinetically stable conformer with a strong intramolecular hydrogen bond, influencing bond lengths and vibration frequencies (Ramek & Tomić, 2001).
Comparison with Auxins : Its structural similarity to the natural plant growth hormone indole-3-acetic acid (auxin) and its derivatives has been noted. This similarity suggests potential applications in plant physiology and growth studies (Antolić, Kojić-Prodić, & Magnus, 2000).
Chemical Functionalization and Applications
Agrochemical and Material Functionality : Research has explored introducing various amino groups onto 1H-pyrrolo[2,3-b]pyridine. These modifications aim at creating compounds for agrochemical and functional material applications. Some derivatives have shown high fungicidal activity (Minakata, Itoh, Komatsu, & Ohshiro, 1992).
Antitumor Activity : Novel derivatives have been synthesized for potential antitumor activity in diffuse malignant peritoneal mesothelioma (DMPM), a rare and rapidly fatal disease. Some compounds showed promising results in reducing tumor volume and inducing apoptosis in DMPM cell lines (Carbone et al., 2013).
Synthesis and Reactivity
Synthetic Routes : Various methods have been developed for the synthesis of 1H-pyrrolo[2,3-b]pyridines, with potential applications in chemical research and pharmaceutical development. These methods include reactions with electrophiles, nitration, bromination, and iodination processes (Herbert & Wibberley, 1969).
Selective Synthesis Techniques : Selective atom economic imino Diels-Alder reactions have been utilized to synthesize quinoline derivatives of 1H-pyrrolo[2,3-b]pyridin-3-yl, indicating a method for efficient and selective chemical synthesis (Suresh, Muthusubramanian, Senthilkumaran, & Manickam, 2012).
Pharmaceutical Research
Dopamine Receptor Antagonist Analysis : 1H-pyrrolo[2,3-b]pyridine derivatives have been studied as potential antipsychotic agents, with specific emphasis on their detection and analysis in biological matrices like human plasma and urine (Chavez-Eng, Constanzer, & Matuszewski, 1997).
Potential for Improved Water Solubility : Research into thieno[2,3-b]pyridines, closely related to 1H-pyrrolo[2,3-b]pyridines, aims to improve water solubility for clinical applications. Strategies include molecular modifications and formulation approaches to increase efficacy against cancer cells (Zafar et al., 2018).
properties
IUPAC Name |
1H-pyrrolo[2,3-b]pyridin-3-yl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-6(12)13-8-5-11-9-7(8)3-2-4-10-9/h2-5H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWRXKBWJQXCMMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CNC2=C1C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80676828 | |
Record name | 1H-Pyrrolo[2,3-b]pyridin-3-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80676828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1181864-34-5 | |
Record name | 1H-Pyrrolo[2,3-b]pyridin-3-yl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80676828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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